Cas no 1240263-70-0 (ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate)

• Product Name: ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate
• CAS No: 1240263-70-0
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD20444438
• CID: 4579793
• Update Time: 2025-10-31

ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(dimethylamino)-2-methanesulfonyl-prop-2-enoate
• 2-Propenoic acid, 3-(dimethylamino)-2-(methylsulfonyl)-, ethyl ester
• ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate

• MDL： MFCD20444438
• Inchi： 1S/C8H15NO4S/c1-5-13-8(10)7(6-9(2)3)14(4,11)12/h6H,5H2,1-4H3
• InChI Key： UTVQCCZJZHIKOI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(S(C)(=O)=O)=CN(C)C

Computed Properties

• Exact Mass: 221.072
• Monoisotopic Mass: 221.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2

Additional information on ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate

Comprehensive Overview of Ethyl 3-(Dimethylamino)-2-Methanesulfonylprop-2-enoate (CAS No. 1240263-70-0)

Ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate (CAS No. 1240263-70-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This ester derivative, characterized by its unique methanesulfonyl and dimethylamino functional groups, serves as a versatile intermediate in synthetic applications. Its molecular structure, combining electron-withdrawing and electron-donating moieties, makes it a valuable building block for designing novel pharmaceuticals, agrochemicals, and functional materials.

In recent years, the demand for highly functionalized esters like ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate has surged due to their role in click chemistry and multicomponent reactions. Researchers are particularly interested in its potential to facilitate carbon-carbon bond formation, a critical step in synthesizing complex molecules. The compound's reactivity profile aligns with contemporary trends in green chemistry, as it enables efficient transformations with minimal byproducts.

The CAS No. 1240263-70-0 identifier ensures precise tracking of this compound in regulatory and commercial databases, addressing growing concerns about chemical traceability and safety compliance. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to verify its purity, a topic frequently searched by quality control professionals. Furthermore, its solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile makes it suitable for diverse reaction conditions.

From an industrial perspective, ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate is often discussed in the context of scale-up synthesis and process optimization. These keywords reflect the pharmaceutical industry's focus on cost-effective production methods. Recent patent literature highlights its utility in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and antiviral agents—areas of intense research amid global health challenges.

Environmental considerations also play a role in the compound's applications. Its biodegradability and ecological impact are subjects of ongoing studies, resonating with the sustainable chemistry movement. Users frequently search for alternatives to hazardous reagents, and this compound's balanced properties position it as a candidate for replacing more toxic intermediates in certain synthetic pathways.

In summary, ethyl 3-(dimethylamino)-2-methanesulfonylprop-2-enoate (CAS No. 1240263-70-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to material design—coupled with its alignment with industry trends and safety standards, ensure its continued relevance in scientific and industrial communities.